Cas no 1805644-47-6 (5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid)

• Product Name: 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid
• CAS No: 1805644-47-6
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4981353
• Update Time: 2025-05-19

5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO3/c12-4-6-1-7(3-10(16)17)8(5-15)9(2-6)18-11(13)14/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： SNGCWNOIPZNDGG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(CC(=O)O)=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid

5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic Acid: A Comprehensive Overview

5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid, with the CAS number 1805644-47-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloromethyl group, a cyano group, and a difluoromethoxy substituent attached to a phenylacetic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The structural complexity of this compound provides it with unique physicochemical properties. The presence of electron-withdrawing groups like the cyano and difluoromethoxy groups enhances the acidity of the phenylacetic acid moiety, making it a strong candidate for use in acidic environments. Additionally, the chloromethyl group introduces potential for further functionalization, enabling the creation of derivatives with diverse biological activities.

Recent studies have highlighted the pharmacological potential of 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical studies indicate that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that it can bind effectively to various protein targets, including kinases and receptors, which are critical in disease pathogenesis. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of industrial applications, the stability and reactivity of 5-Chloromethyl-2-cyano-3-(difluoromethoxy)phenylacetic acid make it suitable for use in advanced materials such as polymers and coatings. Its ability to undergo various chemical transformations allows for the creation of tailored materials with specific properties, catering to diverse industrial needs.

Despite its promising prospects, further research is required to fully elucidate the mechanisms underlying its biological activities and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to harness the full potential of this compound in therapeutic and industrial contexts.